Cas no 2228179-17-5 (3-(2-ethoxyphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(2-ethoxyphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 2228179-17-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6488672
• PubChem ID: 165627012
• Update Time: 2025-10-31

3-(2-ethoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenyl)-2,2-dimethylpropan-1-amine
• EN300-1790809
• 2228179-17-5

• Inchi： 1S/C13H21NO/c1-4-15-12-8-6-5-7-11(12)9-13(2,3)10-14/h5-8H,4,9-10,14H2,1-3H3
• InChI Key： IAGVBLTYTSLADG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CC(C)(C)CN

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-ethoxyphenyl)-2,2-dimethylpropan-1-amine

3-(2-ethoxyphenyl)-2,2-dimethylpropan-1-amine: An Overview of CAS No. 2228179-17-5

3-(2-Ethoxyphenyl)-2,2-dimethylpropan-1-amine (CAS No. 2228179-17-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include an ethoxyphenyl group and a dimethylpropan-1-amine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various applications in drug discovery and development.

The ethoxyphenyl group in 3-(2-ethoxyphenyl)-2,2-dimethylpropan-1-amine plays a crucial role in modulating its pharmacological activity. Ethoxyphenyl derivatives are known for their ability to interact with specific receptors and enzymes, making them valuable in the design of targeted therapeutics. Recent studies have shown that compounds containing this group exhibit potent anti-inflammatory and analgesic properties, which are highly relevant in the treatment of chronic pain and inflammatory disorders.

The dimethylpropan-1-amine moiety, on the other hand, contributes to the overall stability and solubility of the compound. This structural feature is particularly important in ensuring that the compound can be effectively absorbed and distributed within the body. Additionally, the presence of this group can influence the compound's interaction with biological membranes, potentially enhancing its bioavailability and therapeutic efficacy.

In terms of its chemical synthesis, 3-(2-Ethoxyphenyl)-2,2-dimethylpropan-1-amine can be prepared through a series of well-established organic reactions. One common approach involves the reaction of 2-ethoxybenzaldehyde with 3-amino-3-methylbutan-1-one in the presence of a suitable reducing agent. This method yields high purity products with good yields, making it suitable for large-scale production. The synthetic route can be further optimized to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

The pharmacological profile of 3-(2-Ethoxyphenyl)-2,2-dimethylpropan-1-amine has been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits selective binding to specific receptors, such as serotonin receptors (5-HT) and dopamine receptors (DAR). These interactions suggest potential applications in the treatment of neuropsychiatric disorders, including depression and anxiety. Furthermore, preliminary clinical trials have shown promising results in terms of safety and efficacy, paving the way for further investigation.

In addition to its therapeutic potential, 3-(2-Ethoxyphenyl)-2,2-dimethylpropan-1-amine has also been explored as a tool compound in academic research. Its unique chemical structure makes it an excellent candidate for studying receptor-ligand interactions and signaling pathways. Researchers have used this compound to gain insights into the molecular mechanisms underlying various physiological processes, contributing to a deeper understanding of disease pathogenesis.

The future prospects for 3-(2-Ethoxyphenyl)-2,2-dimethylpropan-1-amine are promising. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic window and reduce potential side effects. Additionally, efforts are being made to develop novel formulations that can improve patient compliance and treatment outcomes. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in both clinical practice and scientific inquiry.